Cas no 3029-79-6 (3-Methylcinnamic Acid)

3-Methylcinnamic Acid structure

Product Name:3-Methylcinnamic Acid

CAS No:3029-79-6

Molecular Formula:C₁₀H₁₀O₂

Molecular Weight:162.1852

MDL:MFCD00016844

CID:43712

PubChem ID:87573255

3-Methylcinnamic Acid Properties

Names and Identifiers

- 3-Methylcinnamic Acid
- 3-(3-Methylphenyl)acrylic acid
- 3-Methylcinnamic Acid, Predominantly Trans
- 2-Propenoic acid, 3-(3-methylphenyl)-
- Cinnamic acid, m-methyl-
- m-Methylcinnamic acid
- (2E)-3-(3-Methylphenyl)-2-propenoic acid
- 3-(trifluoromethyl)cinnamic acid
- 3-MethylcinnamicAcid
- CS-M2096
- (E)-3-m-tolylacrylic acid
- CHEMBL458113
- (2E)-3-(3-methylphenyl)acrylic acid
- 3-Methylcinnamic acid
- (2E)-3-(3-Methylphenyl)-2-propenoic acid #
- 3-(3-Methylphenyl)-2-propenoic acid
- 2-Propenoic acid, 3-(3-methylphenyl)-, (2E)-
- 3-Methyl-trans-cinnamic acid
- M1298
- AKOS000263597
- 14473-89-3
- SCHEMBL79073
- 377B8288XF
- 3-(m-Tolyl)acrylic acid
- AE-641/00365055
- Q27130825
- AC7519
- AB01329805-02
- NS00047791
- 3-(3-methylphenyl)acrylic acid
- UNII-377B8288XF
- AS-63141
- EN300-11154
- MFCD00016844
- Z2942851787
- trans-m-Methylcinnamic acid
- (E)-3-m-tolyl-acrylic acid
- EINECS 221-199-2
- 3029-79-6
- (E)-3-(3-methylphenyl)prop-2-enoic acid
- EN300-364980
- CHEBI:61118
- A820304
- (E)-3-(m-Tolyl)acrylic acid
- NCGC00336869-01
- AS-38467
- DTXSID001044346
- 3-m-Tolylacrylic acid
- 3-(3-methylphenyl)prop-2-enoic acid
- (E)-3-(m-Tolyl)acrylicacid
- (2E)-3-(3-methylphenyl)prop-2-enoic acid
- (e)-3-methylcinnamic acid
- BBL021048
- STK893754
- ALBB-021134
- +Expand
- MDL： MFCD00016844
- InChIKey： JZINNAKNHHQBOS-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H10O2/c1-8-3-2-4-9(7-8)5-6-10(11)12/h2-7H,1H3,(H,11,12)
- SMILES： CC1=CC(=CC=C1)C=CC(=O)O
- BRN： 2042550

Computed Properties

Exact Mass: 162.0681
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 162.068
Heavy Atom Count: 12
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 2.09280
PSA: 37.3
Refractive Index: 1.5766 (estimate)
Boiling Point: 228.88°C (rough estimate)
Melting Point: 116.0 to 120.0 deg-C
Flash Point: 203.9℃
Color/Form: White crystals
Solubility: Insoluble in water, ethanol, ethyl acetate and other organic solvents.
pka: 4.44(at 25℃)
Density: 1.0281 (rough estimate)

3-Methylcinnamic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002ZYM-5g	2-Propenoic acid, 3-(3-methylphenyl)-	3029-79-6	98%	5g	$8.00	2024-05-06
A2B Chem LLC	AB39118-5g	2-Propenoic acid, 3-(3-methylphenyl)-	3029-79-6	98%	5g	$7.00	2024-04-20
Aaron	AR00306Y-1g	2-Propenoic acid, 3-(3-methylphenyl)-	3029-79-6		1g	$5.00
abcr	AB125842-1g	3-Methylcinnamic acid, 98%; .	3029-79-6	98%	1g	€67.50
Alichem	A019138775-500g	3-(m-Tolyl)acrylic acid	3029-79-6	97%	500g	$422.30	2023-09-02
Ambeed	A128335-5g	3-(m-Tolyl)acrylic acid	3029-79-6	98%	5g	$9.0	2024-07-28
Apollo Scientific	OR350254-5g	3-Methylcinnamic acid	3029-79-6		5g	£23.00	2024-07-28
Chemenu	CM282834-500g	3-(m-Tolyl)acrylic acid	3029-79-6	95+%	500g	$383
ChemScence	CS-M2096-25g	Cinnamic acid, m-methyl-	3029-79-6	99.94%	25g	$33.0	2022-04-27
Crysdot LLC	CD12086565-500g	3-(m-Tolyl)acrylic acid	3029-79-6	97%	500g	$410	2024-07-24

3-Methylcinnamic Acid Suppliers

Wuhan LANDMARK Aromatic co.，Ltd

Audited Supplier

(CAS:3029-79-6)

MR./MRS.:LI MAO

Phone:18627177625

Email:1600394732@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3029-79-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3029-79-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:3029-79-6)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

3-Methylcinnamic Acid Related Literature

1. Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†

Yasuharu Yoshimi,Tatsuya Itou,Minoru Hatanaka Chem. Commun., 2007, 5244-5246
2. Back cover

Polym. Chem., 2019,10, 3797-3798
3. Identifying the optimal anticancer targets from the landscape of a cancer–immunity interaction network†

Phys. Chem. Chem. Phys., 2017,19, 7642-7651
4. Scaling and systems biology for integrating multiple organs-on-a-chip†

Lab Chip, 2013,13, 3496-3511
5. Catalytic coupling of CO2 with epoxide by metal macrocycles functionalized with imidazolium bromide: insights into the mechanism and activity regulation from density functional calculations†

Ping Li,Zexing Cao Dalton Trans., 2019,48, 1344-1350
6. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
7. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
8. Front cover

Food Funct., 2021,12, 5671-5671
9. Synthesis of α-iodoketals from methyl ketonesvia sustainable and orthogonal tandem catalysis†

Yan Yang,Meng Gao,Wen-Ming Shu,Liu-Ming Wu,Dong-Xue Zhang,An-Xin Wu Org. Biomol. Chem., 2013,11, 1226-1233
10. Luminescent polymorphic crystals: mechanoresponsive and multicolor-emissive properties

CrystEngComm, 2022,24, 1112-1126

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:3029-79-6)3-Methylcinnamic Acid

Purity:99%

Quantity:500g

Price($):472.0